Cas no 3041-40-5 (2-Phenyl-malononitrile)

• Product Name: 2-Phenyl-malononitrile
• CAS No: 3041-40-5
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD00001895
• CID: 43735
• PubChem ID: 18234
• Update Time: 2025-06-20

2-Phenyl-malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenylmalononitrile
• Phenylmalonitril
• 2-Phenylpropanedinitrile
• 2-Phenyl-malononitrile
• Phenyl-malonitril
• Phenylmalononitrile
• Propanedinitrile, phenyl-
• MALONONITRILE, PHENYL-
• Phenyl-malonitril [German]
• AS-58968
• 5M3K6FPU6O
• BRN 2044503
• DTXSID80184493
• Phenylpropanedinitrile
• 3041-40-5
• UNII-5M3K6FPU6O
• AKOS006274515
• NSC 10742
• 4-chloro-2-(3-pyridyl)-6-methylpyrimidine
• Propanedinitrile, 2-phenyl-
• SCHEMBL1325882
• A820359
• CS-0199081
• NSC10742
• FT-0721601
• 2-phenyl-propanedinitrile
• NSC-10742
• AC-1561
• 4-09-00-03341 (Beilstein Handbook Reference)
• DTXCID90106984
• A10869
• DB-082984

• MDL： MFCD00001895
• Inchi： 1S/C9H6N2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9H
• InChI Key： OFCTVAYVCDCQDA-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 142.05318
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.1777 (rough estimate)
• Melting Point: 70.5°C
• Boiling Point: 249.72°C (rough estimate)
• Refractive Index: 1.6211 (estimate)
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives